Cas no 930062-95-6 (2-(N-methyl-2-phenylethenesulfonamido)-N-(4-methylpyridin-2-yl)acetamide)

• Product Name: 2-(N-methyl-2-phenylethenesulfonamido)-N-(4-methylpyridin-2-yl)acetamide
• CAS No: 930062-95-6
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6503625
• PubChem ID: 16234407
• Update Time: 2025-10-29

2-(N-methyl-2-phenylethenesulfonamido)-N-(4-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(N-methyl-2-phenylethenesulfonamido)-N-(4-methylpyridin-2-yl)acetamide
• 930062-95-6
• Z183972386
• EN300-26594715

• Inchi： 1S/C17H19N3O3S/c1-14-8-10-18-16(12-14)19-17(21)13-20(2)24(22,23)11-9-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3,(H,18,19,21)/b11-9+
• InChI Key： KEIAVSMYZMHGDQ-PKNBQFBNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC(NC1C=C(C)C=CN=1)=O)(=O)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(N-methyl-2-phenylethenesulfonamido)-N-(4-methylpyridin-2-yl)acetamide

Professional Introduction to Compound with CAS No. 930062-95-6 and Product Name: 2-(N-methyl-2-phenylethenesulfonamido)-N-(4-methylpyridin-2-yl)acetamide

Compound with the CAS number 930062-95-6 and the product name 2-(N-methyl-2-phenylethenesulfonamido)-N-(4-methylpyridin-2-yl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of its functional groups, including the N-methyl-2-phenylethenesulfonamido moiety and the 4-methylpyridin-2-yl substituent, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular framework of this compound is meticulously designed to interact with biological targets in a highly specific manner. The presence of the sulfonamido group enhances its solubility and binding affinity, making it an attractive scaffold for developing novel bioactive molecules. Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry, demonstrating their efficacy in modulating various biological pathways. The incorporation of a 4-methylpyridin-2-yl group further enriches its pharmacophoric properties, contributing to its ability to engage with a wide range of cellular receptors and enzymes.

In the realm of drug discovery, this compound has been subjected to rigorous computational and experimental analyses to elucidate its mechanism of action. Preliminary investigations suggest that it may exert its effects by inhibiting key enzymes involved in inflammatory pathways. The N-methyl-2-phenylethenesulfonamido moiety, in particular, has been identified as a critical component for mediating interactions with biological targets, thereby enhancing the compound's therapeutic potential. These findings align with the growing interest in developing small molecules that can modulate inflammatory responses without compromising host immune function.

Advances in synthetic chemistry have enabled the efficient preparation of this compound, paving the way for large-scale production and preclinical testing. The synthesis involves multi-step reactions that are optimized for high yield and purity, ensuring that the final product meets stringent quality standards. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of the compound. These methodologies provide detailed insights into its molecular conformation and dynamics, which are essential for understanding its biological behavior.

The potential applications of this compound extend beyond inflammation modulation. Emerging research indicates that it may also possess antimicrobial properties, making it a valuable candidate for developing novel antibiotics or antifungal agents. The unique combination of functional groups within its structure allows it to disrupt essential bacterial processes while maintaining selectivity against human cells. This dual functionality is particularly promising in addressing the growing challenge of antibiotic resistance.

Furthermore, the compound's stability under various physiological conditions makes it suitable for formulation into diverse therapeutic modalities. Whether administered orally, intravenously, or topically, it retains its bioactivity without significant degradation. This stability is attributed to the robust nature of its molecular bonds and the protective influence of its sulfonamido group. Such characteristics are crucial for ensuring consistent therapeutic outcomes across different delivery systems.

Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the development pipeline for this compound. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models. These studies aim to provide comprehensive data on dosage regimens, pharmacokinetics, and potential side effects before human trials commence. The results from these trials will be critical in determining whether this compound progresses to clinical development.

The role of computational modeling in optimizing drug candidates cannot be overstated. Advanced algorithms are being employed to predict how this compound will interact with biological targets at an atomic level. These simulations help identify key residues that mediate binding affinity and selectivity, guiding modifications that can enhance its therapeutic efficacy. By integrating experimental data with computational insights, researchers can accelerate the iterative process of drug design.

The environmental impact of pharmaceutical development is also a consideration in this process. Efforts are being made to ensure that synthetic routes used for producing this compound are sustainable and minimize waste generation. Green chemistry principles are being applied to develop more eco-friendly methodologies without compromising yield or purity standards. Such approaches align with broader industry initiatives to reduce environmental footprints while advancing medicinal chemistry innovation.

In conclusion,2-(N-methyl-2-phenylethenesulfonamido)-N-(4-methylpyridin-2-yl)acetamide represents a compelling example of how structural innovation can lead to novel therapeutics with significant medical applications. Its unique combination of functional groups positions it as a versatile tool for addressing multiple diseases simultaneously—from inflammation modulation to antimicrobial treatments—while maintaining high stability across various formulations. As research progresses through preclinical stages into clinical trials,this compound holds promise not only as an individual therapeutic agent but also as a scaffold for future drug development efforts within chemical biology.